Cas no 2639426-29-0 (2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2639426-29-0
• MF: C₂₀H₁₅BrN₂O₄S
• MW: 459.313102960587
• CID: 5640960
• PubChem ID: 165896807
• Update Time: 2025-05-23

2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783812
• 2639426-29-0
• 2-bromo-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazole-4-carboxylic acid
• 2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C20H15BrN2O4S/c21-19-23-17(18(24)25)16(28-19)9-22-20(26)27-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10H2,(H,22,26)(H,24,25)
• InChI Key： DPIIFHFHNDHTHL-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)S1

Computed Properties

• Exact Mass: 457.99359g/mol
• Monoisotopic Mass: 457.99359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid

Introduction to 2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic Acid (CAS No. 2639426-29-0)

2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid (CAS No. 2639426-29-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a bromo substituent, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino methyl side chain attached to a thiazole core provides a rich scaffold for further chemical modifications and biological evaluations.

The thiazole core is a heterocyclic compound that is widely recognized for its biological activity. Thiazole derivatives have been extensively studied due to their role in numerous pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The specific arrangement of atoms in the thiazole ring contributes to its stability and reactivity, making it an ideal platform for drug discovery. In this context, the 2-bromo substitution on the thiazole ring enhances its utility by providing a reactive site for further functionalization.

The Fmoc-amino group in the molecular structure is particularly noteworthy. The fluorenylmethoxycarbonyl (Fmoc) protecting group is commonly used in peptide synthesis to protect amino groups during coupling reactions. However, in this compound, the Fmoc group is linked to an amino methyl side chain, suggesting potential applications in protein modification or as an intermediate in the synthesis of more complex molecules. The presence of this group also indicates that the compound may be involved in post-translational modifications or enzyme inhibition studies.

The amino methyl side chain extends from the thiazole core and introduces another level of complexity to the compound's reactivity. This side chain can participate in hydrogen bonding interactions, making it suitable for applications where molecular recognition is crucial. Additionally, the amino group can be further functionalized through various chemical reactions, such as acylation or amidation, which could lead to novel derivatives with enhanced biological properties.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Specifically, thiazole derivatives have been implicated in various therapeutic areas due to their ability to interact with biological targets at the molecular level. For instance, studies have shown that certain thiazole-based compounds exhibit inhibitory effects on enzymes such as carbonic anhydrase and proteases, which are involved in metabolic pathways and disease processes.

The bromo substituent on the thiazole ring not only enhances the compound's reactivity but also opens up possibilities for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures from simpler precursors. The ability to introduce aryl or heteroaryl groups at the bromo-substituted position could lead to novel derivatives with tailored biological activities.

In terms of pharmaceutical applications, 2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid may serve as a key intermediate in the synthesis of more complex drugs. Its structural features suggest potential roles in modulating enzyme activity or interacting with cellular receptors. For example, derivatives of this compound could be designed to target specific enzymes or receptors involved in cancer progression or inflammatory diseases.

The fluorenylmethoxycarbonyl group also has implications for drug delivery systems. Fmoc-modified compounds are often used in peptidomimetic chemistry due to their stability and ease of modification. By incorporating this group into a thiazole-based scaffold, researchers can explore new avenues for designing peptidomimetics with improved pharmacokinetic properties.

One of the most exciting aspects of this compound is its potential as a building block for drug discovery campaigns. The combination of a reactive thiazole core with multiple functional handles allows for diverse chemical modifications. This flexibility makes it an attractive candidate for high-throughput screening (HTS) programs aimed at identifying novel bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting experimental evaluations. By leveraging these tools, scientists can prioritize synthetic routes and identify potential lead compounds more efficiently. In this context, 2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid could be computationally modeled to predict its interactions with biological targets.

The amino methyl side chain provides another opportunity for computational analysis. Molecular dynamics simulations can be used to study how this group interacts with other molecules or cellular components. Such simulations can provide insights into binding affinities and mechanism-of-action studies without the need for extensive wet chemistry experiments.

In conclusion,2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazole-4-carboxylic acid (CAS No. 2639426-29) represents a versatile and promising compound for pharmaceutical research and development. Its unique structural features make it suitable for various applications ranging from intermediate synthesis to drug discovery programs targeting cancer and inflammation-related diseases.